![molecular formula C13H23Cl2N3 B1430732 3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride CAS No. 1992996-35-6](/img/structure/B1430732.png)
3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride
Overview
Description
3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride (CBMIPD) is an organic compound belonging to the class of imidazole derivatives. It is a white powder that is soluble in water and organic solvents. CBMIPD has been studied extensively for its various properties and applications in scientific research.
Scientific Research Applications
3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride has been studied for its potential use in various scientific research applications. It has been used as a ligand for metal complexes, as a catalyst in organic synthesis, and as a reagent in various biochemical assays. 3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride has also been used in the synthesis of novel compounds and as a fluorescent probe for the detection of various biomolecules.
Mechanism of Action
3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride acts as a ligand for metal complexes and can bind to a variety of metals including zinc, copper, and iron. The binding of 3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride to metal ions results in the formation of a coordination complex, which can be used for a variety of applications such as catalysis, sensing, and drug delivery.
Biochemical and Physiological Effects
3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride has been studied for its potential biochemical and physiological effects. It has been found to have antimicrobial activity against a variety of bacteria and fungi. It has also been found to have antioxidant activity and to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride has several advantages for lab experiments. It is easy to synthesize, stable, and soluble in a variety of solvents. It is also non-toxic, making it safe to use in laboratory settings. However, it is important to note that 3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride is a relatively new compound and its properties and effects are still being studied.
Future Directions
There are a number of potential future directions for research on 3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride. These include further studies on its antimicrobial, antioxidant, and anticancer activities, as well as its potential use in drug delivery and sensing applications. Additionally, further research is needed to better understand the mechanism of action of 3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride and its effects on various biochemical pathways. Finally, further studies are needed to explore the potential of 3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]piperidine dihydrochloride as a catalyst for organic synthesis.
properties
IUPAC Name |
3-[1-(cyclobutylmethyl)imidazol-2-yl]piperidine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3.2ClH/c1-3-11(4-1)10-16-8-7-15-13(16)12-5-2-6-14-9-12;;/h7-8,11-12,14H,1-6,9-10H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVNQXPLSYZDHDB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)CN2C=CN=C2C3CCCNC3.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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